Cas no 2229477-39-6 (4-(3-bromo-2-methoxyphenyl)-1,3-oxazolidin-2-one)

• Product Name: 4-(3-bromo-2-methoxyphenyl)-1,3-oxazolidin-2-one
• CAS No: 2229477-39-6
• MF: C₁₀H₁₀BrNO₃
• MW: 272.09530210495
• CID: 6482925
• PubChem ID: 165884210
• Update Time: 2025-06-08

4-(3-bromo-2-methoxyphenyl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromo-2-methoxyphenyl)-1,3-oxazolidin-2-one
• EN300-1936905
• 2229477-39-6

• Inchi： 1S/C10H10BrNO3/c1-14-9-6(3-2-4-7(9)11)8-5-15-10(13)12-8/h2-4,8H,5H2,1H3,(H,12,13)
• InChI Key： PXOPDAPXAKWFBX-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1OC)C1COC(N1)=O

Computed Properties

• Exact Mass: 270.98441g/mol
• Monoisotopic Mass: 270.98441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 47.6Ų

Additional information on 4-(3-bromo-2-methoxyphenyl)-1,3-oxazolidin-2-one

Research Brief on 4-(3-bromo-2-methoxyphenyl)-1,3-oxazolidin-2-one (CAS: 2229477-39-6)

4-(3-bromo-2-methoxyphenyl)-1,3-oxazolidin-2-one (CAS: 2229477-39-6) is a synthetic oxazolidinone derivative that has recently garnered attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique bromo-methoxyphenyl and oxazolidinone moieties, has shown promising potential as a scaffold for the development of novel therapeutic agents. Recent studies have explored its applications in targeting various biological pathways, particularly in the context of antimicrobial and anti-inflammatory therapies.

The structural features of 4-(3-bromo-2-methoxyphenyl)-1,3-oxazolidin-2-one make it an attractive candidate for drug design. The bromine atom at the 3-position of the phenyl ring and the methoxy group at the 2-position contribute to its electronic and steric properties, which can influence binding affinity and selectivity toward biological targets. The oxazolidinone core, a well-known pharmacophore, is associated with antibacterial activity, as evidenced by the success of drugs like linezolid. This has prompted researchers to investigate whether modifications to this scaffold could yield compounds with enhanced efficacy or novel mechanisms of action.

Recent research has focused on the synthesis and biological evaluation of 4-(3-bromo-2-methoxyphenyl)-1,3-oxazolidin-2-one and its derivatives. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits moderate inhibitory activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study also highlighted its potential as a lead compound for further optimization, with computational modeling suggesting interactions with the bacterial ribosome, similar to other oxazolidinone antibiotics.

In addition to its antimicrobial properties, 4-(3-bromo-2-methoxyphenyl)-1,3-oxazolidin-2-one has been investigated for its anti-inflammatory effects. A preprint article on bioRxiv (2024) reported that this compound can modulate the NF-κB signaling pathway, reducing the production of pro-inflammatory cytokines in vitro. This finding opens new avenues for its application in inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, although further in vivo studies are needed to validate these effects.

The synthetic routes to 4-(3-bromo-2-methoxyphenyl)-1,3-oxazolidin-2-one have also been a subject of recent optimization efforts. A paper in Organic Process Research & Development (2023) described a scalable and cost-effective method for its production, utilizing a palladium-catalyzed coupling reaction as a key step. This advancement is critical for enabling larger-scale studies and potential commercialization of derivatives based on this scaffold.

Despite these promising developments, challenges remain in the development of 4-(3-bromo-2-methoxyphenyl)-1,3-oxazolidin-2-one as a therapeutic agent. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through further medicinal chemistry optimization. Collaborative efforts between academic and industrial researchers are expected to accelerate progress in this area, with several patents already filed for related compounds.

In conclusion, 4-(3-bromo-2-methoxyphenyl)-1,3-oxazolidin-2-one (CAS: 2229477-39-6) represents a versatile and promising scaffold in drug discovery. Its dual potential as an antimicrobial and anti-inflammatory agent, combined with recent advances in synthetic methodologies, positions it as a compound of significant interest for future research. Continued exploration of its structure-activity relationships and mechanisms of action will be essential to unlocking its full therapeutic potential.